Cas no 124840-61-5 (2-(5-Bromo-2-nitrophenyl)acetic acid)

• Product Name: 2-(5-Bromo-2-nitrophenyl)acetic acid
• CAS No: 124840-61-5
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD01096363
• CID: 103658
• PubChem ID: 555991
• Update Time: 2025-10-29

2-(5-Bromo-2-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-nitrophenyl)acetic acid
• (5-BROMO-2-NITRO-PHENYL)-ACETIC ACID
• 5-bromo-2-nitroBenzeneacetic acid
• Benzeneacetic acid,5-bromo-2-nitro-
• (5-bromo-2-nitrophenyl)acetic acid
• 3-Brom-6-nitro-phenylessigsaeure
• AC1LBDLQ
• ACMC-20a7q3
• ANW-60937
• CTK4B4089
• 5-Bromo-2-nitrophenylacetic acid
• ZEA84061
• Benzeneacetic acid, 5-bromo-2-nitro-
• DTXSID60339409
• CS-0060199
• 5-Bromo-2-nitro-phenylacetic acid
• FT-0701495
• 2-(5-Bromo-2-nitrophenyl)aceticacid
• DS-17313
• MFCD01096363
• ZKKCLKYKTRUIKW-UHFFFAOYSA-N
• 124840-61-5
• AKOS015856330
• SCHEMBL25410628
• DB-062322

• MDL： MFCD01096363
• Inchi： 1S/C8H6BrNO4/c9-6-1-2-7(10(13)14)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： ZKKCLKYKTRUIKW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.94798
• Monoisotopic Mass: 258.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Density: 1.794±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 396.9°C at 760 mmHg
• Flash Point: 193.8 °C
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 80.44

2-(5-Bromo-2-nitrophenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(5-Bromo-2-nitrophenyl)acetic acid

Professional Introduction to 2-(5-Bromo-2-nitrophenyl)acetic acid (CAS No: 124840-61-5)

2-(5-Bromo-2-nitrophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No) 124840-61-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a brominated and nitro-substituted phenyl ring coupled with an acetic acid moiety, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-(5-Bromo-2-nitrophenyl)acetic acid consists of a benzene ring substituted at the 5-position with a bromine atom and at the 2-position with a nitro group. The presence of these electron-withdrawing groups enhances the electrophilicity of the aromatic ring, making it susceptible to various chemical transformations. The acetic acid side chain provides a carboxyl functional group, which is highly reactive and can participate in esterification, amidation, and other coupling reactions. These characteristics make the compound a versatile building block for constructing more complex molecules.

In recent years, 2-(5-Bromo-2-nitrophenyl)acetic acid has been extensively studied for its potential applications in medicinal chemistry. Its structural features are particularly relevant in the design of novel therapeutic agents targeting various biological pathways. For instance, the bromine and nitro substituents can serve as handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds. These biaryl structures are known to exhibit diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

One of the most compelling aspects of 2-(5-Bromo-2-nitrophenyl)acetic acid is its role as a precursor in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to create molecules that interact with specific enzymes or receptors involved in disease processes. For example, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which are overexpressed in many cancers and play a crucial role in tumor growth and metastasis. The acetic acid moiety allows for further derivatization into esters or amides, enabling fine-tuning of physicochemical properties such as solubility and bioavailability.

The pharmaceutical industry has shown particular interest in 2-(5-Bromo-2-nitrophenyl)acetic acid due to its potential in modulating inflammatory pathways. Studies have indicated that nitroaromatic compounds can exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. The bromine substituent further enhances this potential by allowing for selective modifications that can fine-tune biological activity. Preclinical studies using analogs of this compound have demonstrated promising results in models of chronic inflammation, suggesting its therapeutic relevance.

Moreover, 2-(5-Bromo-2-nitrophenyl)acetic acid has found utility in materials science applications beyond pharmaceuticals. Its ability to undergo selective functionalization makes it a valuable starting material for synthesizing advanced materials with tailored properties. For instance, researchers have utilized this compound to develop novel polymers and coatings with enhanced stability and reactivity. The presence of both bromine and nitro groups provides multiple sites for chemical modification, enabling the creation of materials with specific functionalities such as photoactivity or catalytic activity.

The synthesis of 2-(5-Bromo-2-nitrophenyl)acetic acid typically involves multi-step organic transformations starting from commercially available precursors like 5-bromosalicylic acid or 2-nitrotoluene. Nitration reactions followed by carboxylation or esterification steps are commonly employed to introduce the necessary functional groups. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making CAS No: 124840-61-5 more accessible for research purposes.

In conclusion, 2-(5-Bromo-2-nitrophenyl)acetic acid represents a significant compound in modern chemical research with broad applications spanning pharmaceuticals and materials science. Its unique structural features offer opportunities for designing innovative therapeutics targeting various diseases, as well as advanced materials with tailored properties. As research continues to uncover new applications for this molecule, its importance is likely to grow further within the scientific community.